Cas no 1008773-75-8 ((1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid)

• Product Name: (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid
• CAS No: 1008773-75-8
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD04973170
• CID: 5320672
• PubChem ID: 10666519
• Update Time: 2025-07-02

(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]cyclohexanecarboxylic acid
• (1R,3S)-3-(Fmoc-amino)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (1R,3S)-
• (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid

• MDL： MFCD04973170
• Inchi： 1S/C22H23NO4/c24-21(25)14-6-5-7-15(12-14)23-22(26)27-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,14-15,20H,5-7,12-13H2,(H,23,26)(H,24,25)/t14-,15+/m1/s1
• InChI Key： JSVAQZVOHKGTJY-CABCVRRESA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid

Latest Research Briefing on (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid (CAS: 1008773-75-8) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid (CAS: 1008773-75-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexane derivative, featuring an Fmoc-protected amino group, serves as a versatile building block for peptide synthesis and drug development. Its unique stereochemistry and functional groups make it particularly valuable for the design of conformationally constrained peptides and small-molecule therapeutics targeting protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of novel cyclic peptide inhibitors for the PD-1/PD-L1 immune checkpoint pathway. Researchers utilized the rigid cyclohexane scaffold to impose structural constraints on the peptide backbone, resulting in improved binding affinity and metabolic stability compared to linear analogs. The CAS: 1008773-75-8 derivative was specifically employed to introduce a key conformational element that enhanced the compound's interaction with the PD-L1 protein surface.

Further investigations in Bioorganic & Medicinal Chemistry Letters (2024) have explored the use of this building block in the development of proteolysis-targeting chimeras (PROTACs). The study highlighted how the Fmoc-protected amino acid's structural features facilitate the design of optimized linkers between target-binding and E3 ligase-recruiting moieties. The compound's stability under various coupling conditions and its ability to maintain the desired spatial orientation of functional groups were particularly emphasized as advantageous properties for PROTAC development.

Recent advances in solid-phase peptide synthesis (SPPS) techniques have also benefited from the application of (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid. A 2024 Nature Protocols publication detailed its use in the synthesis of difficult peptide sequences, where the compound's cyclohexane ring helps prevent aggregation during chain elongation. The protocol demonstrated improved yields and purity for several challenging peptide targets when incorporating this building block at strategic positions in the sequence.

From a synthetic chemistry perspective, new methodologies for the large-scale production of CAS: 1008773-75-8 have been developed. A recent Organic Process Research & Development paper (2024) described an asymmetric catalytic hydrogenation approach that achieves excellent enantioselectivity (>99% ee) and high yield (92%) for the key intermediate in the synthesis of this compound. This advancement addresses previous challenges in the cost-effective production of the material at commercial scales.

Looking forward, researchers are exploring novel applications of this compound in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of (1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexane-1-carboxylic acid can serve as effective components in self-assembling drug carriers, leveraging the molecule's amphiphilic character and predictable conformational behavior in aqueous environments.

The compound's safety profile and ADME properties are currently under investigation in several preclinical studies. Early data indicate favorable metabolic stability and low toxicity, making it a promising candidate for further pharmaceutical development. However, researchers caution that the Fmoc protecting group may need modification for certain in vivo applications, and alternative protecting group strategies are being explored.